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Compound of Interest

Compound Name: Einecs 299-589-7

Cat. No.: B15196980

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides detailed application notes and experimental protocols for the synthesis
and handling of the chemical compound identified by Einecs 299-589-7. This compound is
chemically defined as benzenesulphonic acid, compound with 2,2'-iminodiethanol (1:1). Its
CAS number is 93893-02-8, and the molecular formula is C10H17NOsS.

This substance is an acid-base salt formed from the strong aromatic acid, benzenesulphonic
acid, and the weak base, diethanolamine. Its primary utility is anticipated in areas where a
water-soluble, organic salt of benzenesulphonic acid is required, such as in the formulation of
surfactants, as a catalyst in certain organic reactions, or as a counterion in pharmaceutical
preparations. This document will detail the synthetic route starting from benzene, followed by
the neutralization reaction to form the final salt.

Chemical and Physical Properties

A summary of the key chemical and physical properties of the reactants and the final product is
presented in Table 1. This data is essential for safe handling, reaction setup, and purification.
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Experimental Protocols

The synthesis of Einecs 299-589-7 is a two-step process:

o Step 1: Synthesis of Benzenesulphonic Acid via Electrophilic Aromatic Sulfonation of
Benzene.

o Step 2: Formation of the Diethanolamine Salt via Acid-Base Neutralization.
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Objective: To synthesize benzenesulphonic acid from benzene using fuming sulfuric acid.

Materials:

e Benzene (CeHe)

e Fuming sulfuric acid (20% SOs)

e Sodium chloride (NaCl)

o Diethyl ether

e Anhydrous magnesium sulfate (MgSOa)

e Round-bottom flask with a reflux condenser and a dropping funnel

e Heating mantle

e |ce bath

e Separatory funnel

o Beakers and Erlenmeyer flasks

« Rotary evaporator

Procedure:

e Reaction Setup: In a fume hood, equip a 250 mL round-bottom flask with a reflux condenser
and a dropping funnel. Place the flask in a heating mantle.

» Sulfonation: Carefully add 100 mL of fuming sulfuric acid to the flask. Heat the acid to 40 °C.

o Slowly add 40 mL of benzene through the dropping funnel over a period of 30 minutes while
maintaining the reaction temperature between 40-50 °C.

 After the addition is complete, continue to heat the mixture at 50 °C for 2 hours with
continuous stirring.
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e Work-up and Isolation: Allow the reaction mixture to cool to room temperature and then
carefully pour it into a beaker containing 500 mL of ice-cold saturated sodium chloride
solution. This will precipitate the sodium benzenesulfonate.

« Filter the precipitate and wash it with a small amount of cold saturated sodium chloride
solution.

o To obtain the free acid, dissolve the sodium benzenesulfonate salt in a minimal amount of
hot water and add concentrated hydrochloric acid until the solution is strongly acidic.

o Cool the solution in an ice bath to crystallize the benzenesulphonic acid.
« Filter the crystals, wash with a small amount of ice-cold water, and dry them under vacuum.

Expected Yield: Approximately 70-80 g (89-100% theoretical yield, though practical yields may
be lower).

Objective: To synthesize the diethanolamine salt of benzenesulphonic acid via a neutralization
reaction.

Materials:

e Benzenesulphonic acid (from Protocol 1)
o Diethanolamine (C4H11NO2)

o Ethanol

o Diethyl ether

o Beaker

o Magnetic stirrer and stir bar

* Ice bath

e Buchner funnel and filter paper
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Procedure:

o Dissolution: In a 250 mL beaker, dissolve 15.8 g (0.1 mol) of benzenesulphonic acid in 100
mL of ethanol with stirring.

e Neutralization: In a separate container, dissolve 10.5 g (0.1 mol) of diethanolamine in 50 mL
of ethanol.

o Slowly add the diethanolamine solution to the benzenesulphonic acid solution with
continuous stirring. The reaction is exothermic, so maintain the temperature below 40 °C,
using an ice bath if necessary.

 After the addition is complete, continue stirring the mixture at room temperature for 1 hour to
ensure the reaction goes to completion.

» Precipitation and Isolation: Slowly add 200 mL of diethyl ether to the reaction mixture with
stirring to precipitate the salt.

e Cool the mixture in an ice bath for 30 minutes to maximize precipitation.
o Collect the white precipitate by vacuum filtration using a Bichner funnel.
e Wash the precipitate with a small amount of cold diethyl ether.

e Dry the product in a vacuum oven at 50 °C to a constant weight.
Expected Yield: Approximately 23-25 g (87-95% theoretical yield).

Visualizations

The synthesis of Einecs 299-589-7 proceeds through two main steps as illustrated in the
following diagram.
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Caption: Synthetic pathway for Einecs 299-589-7.

The following diagram outlines the general workflow for the synthesis and isolation of the target
compound.
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Caption: Experimental workflow for the synthesis of Einecs 299-589-7.
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Concluding Remarks

The protocols described in this document provide a comprehensive guide for the synthesis of
Einecs 299-589-7. Researchers and scientists can utilize these methods for the preparation of
this compound for further studies and applications. Standard laboratory safety precautions
should be followed, particularly when handling corrosive reagents like fuming sulfuric acid and
when working with flammable solvents. The provided workflows and reaction diagrams offer a
clear visual representation of the experimental process.

» To cite this document: BenchChem. [Application Notes and Protocols for Reactions of Einecs
299-589-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15196980#experimental-setup-for-einecs-299-589-7-
reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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